Cas no 23711-09-3 (Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-)

• Product Name: Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-
• CAS No: 23711-09-3
• MF: C₂₂H₃₂N₆O₂S
• MW: 444.593482971191
• CID: 289316
• PubChem ID: 286197
• Update Time: 2025-04-19

Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-[3-amino-4-(4-methylpiperazin-1-yl)phenyl]sulfonyl-2-(4-methylpiperazin-1-yl)aniline
• 5-([3-Amino-4-(4-methyl-1-piperazinyl)phenyl]sulfonyl)-2-(4-methyl-1-piperazinyl)phenylamine
• 6,6'-bis-(4-methyl-piperazin-1-yl)-3,3'-sulfonyl-bis-aniline
• AC1L64PF
• AC1Q6UXP
• AG-K-27423
• AR-1G4854
• Bis[4-[4-methylpiperazino]-3-aminophenyl] ulfone
• CTK4F2084
• NSC144051
• 5-([3-Amino-4-(4-methyl-1-piperazinyl)phenyl]sulfonyl)-2-(4-methyl-1-piperazinyl)phenylamine #
• AYTNOVKFMCBSNM-UHFFFAOYSA-N
• DTXSID10301535
• NSC-144051
• 23711-09-3
• Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-

• Inchi： 1S/C22H32N6O2S/c1-25-7-11-27(12-8-25)21-5-3-17(15-19(21)23)31(29,30)18-4-6-22(20(24)16-18)28-13-9-26(2)10-14-28/h3-6,15-16H,7-14,23-24H2,1-2H3
• InChI Key： AYTNOVKFMCBSNM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)N1CCN(C)CC1)(C1C=CC(=C(C=1)N)N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 444.23100
• Monoisotopic Mass: 444.23074546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.52000
• LogP: 3.43640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines